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Compound of Interest

3-(Methylsulfonyl)benzylamine
Compound Name:
hydrochloride

Cat. No.: B580239

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-(Methylsulfonyl)benzylamine
hydrochloride, a chemical intermediate with potential applications in synthetic and medicinal
chemistry. This document consolidates available data on its chemical identity, properties, and a
generalized synthesis approach. Due to the limited publicly available research on this specific
compound, this guide focuses on its chemical characteristics and its utility as a building block
for the synthesis of more complex molecules. This guide addresses the current information gap
and highlights opportunities for future research into the potential biological activities of its
derivatives.

Chemical Identity and Properties

3-(Methylsulfonyl)benzylamine hydrochloride is a benzylamine derivative characterized by
a methylsulfonyl group at the meta position of the phenyl ring. The hydrochloride salt form
enhances its stability and solubility in aqueous media.

IUPAC Name: (3-methylsulfonylphenyl)methanamine;hydrochloride[1]

Alternative IUPAC Name: [3-(methylsulfonyl)phenyllmethanamine hydrochloride[2]
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Synonyms: 3-(Methylsulfonyl)benzylamine HCI, (3-(Aminomethyl)phenyl)methyl sulfone
hydrochloride

Physicochemical Data

The following table summarizes the key physicochemical properties of 3-
(Methylsulfonyl)benzylamine hydrochloride.

Property Value Reference

CAS Number 855267-50-4 [1]

Molecular Formula CsH12CINO2S [1]

Molecular Weight 221.71 g/mol [2]

Appearance White to off-white solid (typical)  N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Solubility Soluble in water Implied by salt form
InChi Key IIWIGYTVYIXGTA- (2]

UHFFFAOYSA-N

SMILES CS(=0)(=0)clcccc(CN)cl.Cl [1]

Synthesis and Manufacturing

A detailed, peer-reviewed experimental protocol for the specific synthesis of 3-
(Methylsulfonyl)benzylamine hydrochloride is not readily available in the public domain.
However, based on established organic chemistry principles and synthesis routes for
analogous compounds, a plausible synthetic pathway can be proposed.

Generalized Experimental Protocol: Reductive
Amination

A common method for the synthesis of benzylamines is the reductive amination of the
corresponding benzaldehyde.
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Reaction Scheme:

3-(Methylsulfonyl)benzaldehyde + Ammonia + Reducing Agent - 3-

(Methylsulfonyl)benzylamine

The resulting free base can then be treated with hydrochloric acid to yield the hydrochloride

salt.

Materials:

3-(Methylsulfonyl)benzaldehyde
Ammonia source (e.g., ammonium chloride, ammonia in methanol)

Reducing agent (e.g., sodium borohydride, sodium cyanoborohydride, catalytic
hydrogenation)

Anhydrous solvent (e.g., methanol, ethanol)

Hydrochloric acid (e.g., in diethyl ether or isopropanol)

Procedure Outline:

Imine Formation: 3-(Methylsulfonyl)benzaldehyde is dissolved in an appropriate anhydrous
solvent, followed by the addition of an ammonia source. The reaction is stirred at room
temperature to facilitate the formation of the corresponding imine intermediate.

Reduction: The reducing agent is added portion-wise to the reaction mixture, controlling the
temperature with an ice bath if necessary. The reaction is monitored by a suitable analytical
technique (e.g., Thin Layer Chromatography, Liquid Chromatography-Mass Spectrometry)
until the starting material is consumed.

Work-up and Isolation: The reaction is quenched, and the product is extracted into an
organic solvent. The organic layers are combined, dried, and the solvent is removed under
reduced pressure to yield the crude 3-(Methylsulfonyl)benzylamine free base.

Salt Formation: The crude free base is dissolved in a suitable solvent, and a solution of
hydrochloric acid is added dropwise until precipitation is complete. The resulting solid is
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collected by filtration, washed with a cold solvent, and dried under vacuum to afford 3-
(Methylsulfonyl)benzylamine hydrochloride.

Note: This is a generalized protocol and would require optimization of reaction conditions,
stoichiometry, and purification methods.

Applications in Research and Development

Based on its structure, 3-(Methylsulfonyl)benzylamine hydrochloride is primarily utilized as
a versatile building block in organic synthesis. The primary amine serves as a nucleophilic
handle for the construction of a diverse range of molecular scaffolds.

Logical Workflow for Synthetic Applications

The following diagram illustrates a logical workflow for the utilization of 3-
(Methylsulfonyl)benzylamine hydrochloride in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b580239#3-methylsulfonyl-benzylamine-
hydrochloride-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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